2-ethoxy-5-isopropyl-N-(2-(6-oxo-3-(pyridin-3-yl)pyridazin-1(6H)-yl)ethyl)benzenesulfonamide

• IUPAC Name: 2-ethoxy-N-[2-(6-oxo-3-pyridin-3-ylpyridazin-1-yl)ethyl]-5-propan-2-ylbenzenesulfonamide
• InChI: InChI=1S/C22H26N4O4S/c1-4-30-20-9-7-17(16(2)3)14-21(20)31(28,29)24-12-13-26-22(27)10-8-19(25-26)18-6-5-11-23-15-18/h5-11,14-16,24H,4,12-13H2,1-3H3
• InChI Key: ABXNLAUDTXARQK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(C)C)S(=O)(=O)NCCN2C(=O)C=CC(=N2)C3=CN=CC=C3
• Molecular Formula: C22H26N4O4S
• Molecular Weight: 442.5 g/mol

Description

2-ethoxy-5-isopropyl-N-(2-(6-oxo-3-(pyridin-3-yl)pyridazin-1(6H)-yl)ethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C22H26N4O4S and its molecular weight is 442.53. The purity is usually 95%.
BenchChem offers high-quality 2-ethoxy-5-isopropyl-N-(2-(6-oxo-3-(pyridin-3-yl)pyridazin-1(6H)-yl)ethyl)benzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-ethoxy-5-isopropyl-N-(2-(6-oxo-3-(pyridin-3-yl)pyridazin-1(6H)-yl)ethyl)benzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Applications in Neurosurgery

• Prevention of Subarachnoid Hemorrhage-Induced Cerebral Vasospasm : A study explored the use of endothelin receptor antagonists, including derivatives of benzenesulfonamide, for preventing cerebral vasospasm following subarachnoid hemorrhage. Oral administration of these compounds was found effective in reducing constriction of blood vessels, suggesting potential therapeutic applications in humans (Zuccarello et al., 1996).

Applications in Chemistry and Material Science

• Catalytic Properties : Certain benzenesulfonamide derivatives were studied for their catalytic properties. The research involved synthesis and characterization of complexes with potential application in alcohol oxidation, highlighting the diverse utility of these compounds in chemical reactions (Hazra et al., 2015).
• Photophysicochemical Properties : Studies on zinc(II) phthalocyanine substituted with benzenesulfonamide units showed potential applications in photodynamic therapy, a treatment method for cancer. These compounds demonstrated favorable properties like solubility, fluorescence, and photostability, making them suitable for such medical applications (Öncül et al., 2022).

Applications in Medicinal Chemistry

• Anticancer Activity : A series of novel pyridazinone derivatives bearing benzenesulfonamide moiety were synthesized and evaluated for their anticancer activity against various human cancer cell lines. One derivative, in particular, showed remarkable activity against leukemia and non-small cell lung cancer, indicating the potential of these compounds as leads for developing new anticancer agents (Rathish et al., 2012).

Applications in Pharmacology

• Treatment of Pulmonary Diseases : Benzenesulfonamide derivatives were also examined for their role in treating idiopathic pulmonary fibrosis and cough. The study involved evaluating the effectiveness of phosphatidylinositol 3-kinase inhibitors in treating these conditions, showcasing the potential of these compounds in respiratory therapies (Norman, 2014).